Cas no 898411-87-5 (2-{2-(2-methoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}-N-4-(trifluoromethoxy)phenylacetamide)

• Product Name: 2-{2-(2-methoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}-N-4-(trifluoromethoxy)phenylacetamide
• CAS No: 898411-87-5
• MF: C₂₁H₁₉F₃N₂O₅
• MW: 436.381176233292
• CID: 5488276
• Update Time: 2025-10-30

2-{2-(2-methoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}-N-4-(trifluoromethoxy)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[1,2-dihydro-2-(2-methoxyethyl)-1-oxo-5-isoquinolinyl]oxy]-N-[4-(trifluoromethoxy)phenyl]-
• 2-{2-(2-methoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}-N-4-(trifluoromethoxy)phenylacetamide

• Inchi： 1S/C21H19F3N2O5/c1-29-12-11-26-10-9-16-17(20(26)28)3-2-4-18(16)30-13-19(27)25-14-5-7-15(8-6-14)31-21(22,23)24/h2-10H,11-13H2,1H3,(H,25,27)
• InChI Key： WJMMVIIIXFCJPS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC(F)(F)F)C=C1)(=O)COC1=CC=CC2=C1C=CN(CCOC)C2=O

Additional information on 2-{2-(2-methoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}-N-4-(trifluoromethoxy)phenylacetamide

Introduction to Compound with CAS No. 898411-87-5 and Its Applications in Modern Pharmaceutical Research

Compounds in the realm of pharmaceutical chemistry continue to evolve, offering novel insights and therapeutic possibilities. One such compound, identified by the CAS number 898411-87-5, has garnered attention for its unique structural features and potential applications. This compound, formally known as 2-{2-(2-methoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}-N-4-(trifluoromethoxy)phenylacetamide, represents a fascinating intersection of organic chemistry and medicinal biology. The intricate molecular architecture of this compound suggests a multifaceted role in drug discovery and development.

The structural components of this molecule, particularly the 1,2-dihydroisoquinolin-5-yl moiety and the N-4-(trifluoromethoxy)phenyl group, are of significant interest. These functional groups have been extensively studied for their pharmacological properties, including interactions with biological targets such as enzymes and receptors. The presence of the trifluoromethoxy group is particularly noteworthy, as it is known to enhance metabolic stability and binding affinity in many drug candidates.

In recent years, there has been a surge in research focused on isoquinoline derivatives due to their diverse biological activities. Isoquinoline scaffolds are found in numerous natural products and have shown promise in treating various diseases, including cancer and neurological disorders. The compound with CAS no. 898411-87-5 aligns with this trend, offering a potential lead compound for further development.

The synthesis of this compound involves complex organic transformations, requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations, are often employed to construct the intricate core structure. These synthetic strategies not only highlight the skill of the chemists involved but also underscore the importance of innovative techniques in modern pharmaceutical research.

Beyond its structural complexity, this compound has shown intriguing biological properties in preliminary studies. Research indicates that it may exhibit inhibitory effects on certain enzymes implicated in disease pathways. For instance, studies have suggested that derivatives of the isoquinoline scaffold can modulate kinases and other enzymes involved in cell signaling. The trifluoromethoxy group further enhances these interactions by improving lipophilicity and binding affinity.

The potential therapeutic applications of this compound are broad and exciting. Given its structural similarity to known bioactive molecules, it could serve as a starting point for developing new drugs targeting various conditions. For example, its ability to interact with specific enzymes might make it useful in treating inflammatory diseases or metabolic disorders. Additionally, its isoquinoline core suggests potential applications in oncology, where isoquinoline derivatives have demonstrated significant anticancer activity.

In the context of drug discovery pipelines, compounds like this one play a crucial role in identifying new molecular entities (NMEs) with therapeutic potential. High-throughput screening (HTS) and virtual screening (VS) techniques are often employed to evaluate the biological activity of such compounds efficiently. The results from these screenings can guide further optimization efforts, leading to more potent and selective drug candidates.

The development of novel pharmaceuticals is not without challenges, however. Ensuring the safety and efficacy of new compounds requires rigorous testing across multiple stages of drug development. Preclinical studies involving cell-based assays and animal models are essential to assess toxicity and pharmacokinetic properties before human trials can begin. The compound with CAS no. 898411-87-5 is no exception; its journey from laboratory synthesis to clinical application will involve meticulous evaluation at each stage.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of complex molecules like this one. Molecular modeling techniques allow researchers to predict how a compound will interact with biological targets at the atomic level. These predictions can guide synthetic modifications aimed at improving potency and reducing side effects. By integrating experimental data with computational insights, scientists can accelerate the drug discovery process significantly.

The global pharmaceutical industry continues to invest heavily in research aimed at uncovering new therapeutic agents. Compounds like those based on isoquinoline scaffolds represent valuable contributions to this effort. Their unique structures offer opportunities for innovation that could lead to breakthrough treatments for unmet medical needs. As research progresses, collaborations between academia and industry will be crucial in translating laboratory findings into tangible therapeutic benefits for patients worldwide.

In conclusion, the compound identified by CAS no. 898411-87-5 exemplifies the cutting-edge work being conducted in pharmaceutical chemistry today. Its intricate structure combines functional groups known for their biological activity, making it a promising candidate for further exploration. With ongoing research focused on understanding its pharmacological properties and developing novel applications, this molecule holds significant potential as part of our collective effort to advance healthcare through innovative chemical solutions.